Cas no 394236-74-9 (3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole)
394236-74-9 structure
Product Name:3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole
CAS No:394236-74-9
MF:C27H36N2O2S2
MW:484.716944694519
CID:6318739
PubChem ID:4113783
Update Time:2024-01-06
3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole
- 394236-74-9
- 3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-[2,4,6-tri(propan-2-yl)phenyl]sulfonylpyrazole
- 3,5-DIMETHYL-4-[(4-METHYLPHENYL)SULFANYL]-1-[(2,4,6-TRIISOPROPYLPHENYL)SULFONYL]-1H-PYRAZOLE
- 3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole
- 3,5-dimethyl-4-(p-tolylthio)-1-((2,4,6-triisopropylphenyl)sulfonyl)-1H-pyrazole
- F0755-0050
- AKOS003607550
-
- Inchi： 1S/C27H36N2O2S2/c1-16(2)22-14-24(17(3)4)27(25(15-22)18(5)6)33(30,31)29-21(9)26(20(8)28-29)32-23-12-10-19(7)11-13-23/h10-18H,1-9H3
- InChI Key： ZQPDAINSSGOTJR-UHFFFAOYSA-N
- SMILES： S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(N1C(C)=C(C(C)=N1)SC1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 484.22182074g/mol
- Monoisotopic Mass: 484.22182074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 707
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.1
- Topological Polar Surface Area: 85.6Ų
3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0755-0050-2μmol |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-5μmol |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-10μmol |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-20μmol |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-1mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-2mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-3mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-4mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-5mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0755-0050-10mg |
3,5-dimethyl-4-[(4-methylphenyl)sulfanyl]-1-[2,4,6-tris(propan-2-yl)benzenesulfonyl]-1H-pyrazole |
394236-74-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3,5-dimethyl-4-(4-methylphenyl)sulfanyl-1-2,4,6-tris(propan-2-yl)benzenesulfonyl-1H-pyrazole Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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